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Compound of Interest

Compound Name: Topanol CA

Cat. No.: B7801500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Topanol CA, a hindered phenolic

antioxidant. The information is curated for professionals in research and development who

require detailed chemical, physical, and safety data.

Chemical Identity
Topanol CA, with the CAS number 1843-03-4, is chemically identified as 1,1,3-Tris(2-methyl-4-

hydroxy-5-tert-butylphenyl)butane.[1][2] It is also known by several synonyms, including

Antioxidant CA and 4,4',4''-(1-Methyl-1-propanyl-3-ylidene)tris[2-(1,1-dimethylethyl)-5-

methylphenol].[3] This compound is a key stabilizer used in various polymers and light-colored

rubber products to prevent oxidative degradation.[1][3][4][5]

Physicochemical Properties
Topanol CA is a white to off-white crystalline powder.[1][4][6] Its efficacy as an antioxidant is

attributed to its molecular structure, which features three sterically hindered phenolic groups

that can scavenge free radicals.[1]

Table 1: Physical and Chemical Properties of Topanol CA
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Property Value Source(s)

Molecular Formula C37H52O3 [1][5][7]

Molecular Weight 544.81 g/mol [1][3][7]

Appearance
White to off-white crystalline

powder
[1][4][6]

Melting Point 183-190 °C [3][4]

Boiling Point 609.4 ± 50.0 °C at 760 mmHg [3]

Density 1.038 ± 0.06 g/cm³ [3]

Flash Point 107.0 °C (closed cup)

Solubility Soluble in DMSO and water [3]

Safety and Handling
Topanol CA presents several hazards that necessitate careful handling and the use of

personal protective equipment.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)

Hazard H315 Causes skin irritation. [8]

H317
May cause an allergic

skin reaction.
[8][9]

H361d

Suspected of

damaging the unborn

child.

[8]

H373

May cause damage to

organs through

prolonged or repeated

exposure.

[8]

H413

May cause long

lasting harmful effects

to aquatic life.

[9]

Prevention P201

Obtain special

instructions before

use.

[8]

P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[9]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[8]

Response P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

[8]

P308+P313

IF exposed or

concerned: Get

medical

advice/attention.

[8]
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P333+P313

If skin irritation or rash

occurs: Get medical

advice/attention.

[8]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by

the supplier.[8][10]

Experimental Protocols
Synthesis of Topanol CA
A representative, though non-exhaustive, synthesis pathway for Topanol CA involves the

Friedel-Crafts alkylation of 6-tert-butyl-m-cresol with a suitable reactant.[11] The raw materials

for this synthesis are commonly cited as isobutylene, m-cresol, and crotonaldehyde.[4]

A specific, documented laboratory preparation involves the reaction of 1,1,3-tris(2'-methyl-4'-

hydroxy-5'-t-butylphenyl) butane with diphenyl carbonate in the presence of potassium

carbonate as a catalyst. The reaction is carried out under a nitrogen atmosphere at 150°C.[12]

Logical Workflow for Synthesis:

1,1,3-tris(2'-methyl-4'-
hydroxy-5'-t-butylphenyl) butane

+ Diphenyl Carbonate

Reaction MixturePotassium Carbonate

150°C
Nitrogen Atmosphere

Topanol CA Carbonate Derivative

Click to download full resolution via product page

Caption: Synthesis of a Topanol CA derivative.

Analytical Methods
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The purity and identity of Topanol CA can be assessed using various analytical techniques.

4.2.1. High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS/MS)

A published method for the analysis of Antioxidant CA utilizes HPLC-MS/MS.[3]

Instrumentation: A system equipped with a SIL-40C autosampler.

Ionization Mode: Positive ion spectra are recorded.

Cone Voltage: 25 V.

Scan Period: 0.9 s.

Inter-scan Delay: 0.1 s.

Multiplier Voltage: 400 V.

4.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR (¹H NMR) is another powerful tool for structural elucidation.

Spectrometer: 500 MHz NMR spectrometer.

Detection Mode: On-flow ¹H NMR in pseudo-2D mode.

Probe: 3 mm-i.d. flow-through probe with a cell capacity of 60 µL.

Spectral Width: 8278 Hz.

Data Points: 8K data points were collected.

Scans: 16 scans/FID per increment.[3]

Experimental Workflow for Analysis:
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Sample Preparation

Analytical Techniques
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Caption: Analytical workflow for Topanol CA.

Applications in Research and Development
Topanol CA's primary function is as a hindered phenolic antioxidant.[1] This property makes it

a valuable additive in a variety of materials to prevent degradation caused by oxidation,

particularly in polymers like polypropylene, polyethylene, and polyvinyl chloride.[3][4] Its

stabilizing effect helps to prolong the lifespan and maintain the physical and chemical

properties of these materials.[1][3]
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Interestingly, some research suggests broader biological activities. One study indicated that

1,1,3-Tris(2-methyl-4-hydroxy-5-tert-butylphenyl)butane may act as an antimicrobial agent by

interfering with bacterial cell membrane formation and has been observed to bind to calcium.[1]

[13] Another source mentioned its potential to reduce systolic blood pressure in diabetic

patients, though further research is needed to substantiate these claims for therapeutic

applications.[1][13]

Signaling Pathway Inhibition (Hypothetical based on Antioxidant Function):

Oxidative Stress

Free Radicals (ROS)

Cellular Damage
(e.g., Lipid Peroxidation) Radical Scavenging

Topanol CA

Inhibits

Click to download full resolution via product page

Caption: Antioxidant mechanism of Topanol CA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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